Cas no 947162-61-0 (1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile)

• Product Name: 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
• CAS No: 947162-61-0
• MF: C₈H₆BNO₂
• MW: 158.949741840363
• CID: 2189000
• PubChem ID: 58404020
• Update Time: 2025-04-21

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
• LDDSWFYJGUDUEC-UHFFFAOYSA-N
• DB-097700
• 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-7-carbonitrile
• 7-Cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-7-carbonitrile
• DTXSID801211503
• SCHEMBL1233336
• 947162-61-0
• 2,1-Benzoxaborole-7-carbonitrile, 1,3-dihydro-1-hydroxy-
• 1-hydroxy-3H-2,1-benzoxaborole-7-carbonitrile

• Inchi： 1S/C8H6BNO2/c10-4-6-2-1-3-7-5-12-9(11)8(6)7/h1-3,11H,5H2
• InChI Key： LDDSWFYJGUDUEC-UHFFFAOYSA-N
• SMILES： O1B(C2C(C#N)=CC=CC=2C1)O

Computed Properties

• Exact Mass: 159.049
• Monoisotopic Mass: 159.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2